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Compound of Interest

Compound Name: Bufrolin

Cat. No.: B127780 Get Quote

Essential Safety and Handling Guide for Bufrolin
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Bufrolin. Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity.

I. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Bufrolin to minimize

exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with

chemotherapy-rated nitrile

gloves is required. The outer

glove should be removed

immediately after handling and

the inner glove after the entire

procedure.

Body Protection Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

Eye Protection Safety Goggles
Chemical splash goggles are

required at all times.

Respiratory Protection Respirator

A NIOSH-approved respirator

(e.g., N95 or higher) is

necessary when handling

Bufrolin powder outside of a

certified chemical fume hood.

II. Bufrolin Handling Workflow
The following diagram outlines the standard operating procedure for handling Bufrolin from

receipt to disposal.
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Bufrolin Handling and Disposal Workflow
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Caption: Workflow for the safe handling of Bufrolin.
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III. Chemical and Physical Properties
A summary of Bufrolin's key chemical and physical properties is provided below.

Property Value

CAS Number 54867-56-0

Molecular Formula C16H16N2O5

Molecular Weight 316.31 g/mol

Appearance Solid

Storage Temperature 2-8°C

IV. Hazard Identification and First Aid
Hazard Statement Precautionary Statement First Aid Measures

May be harmful if swallowed.
Wash hands thoroughly after

handling.

If swallowed, call a poison

center or doctor if you feel

unwell.

May cause skin irritation. Wear protective gloves.
If on skin, wash with plenty of

water.

May cause serious eye

irritation.
Wear eye protection.

If in eyes, rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

May cause respiratory

irritation.

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.

If inhaled, remove person to

fresh air and keep comfortable

for breathing.

V. Experimental Protocols
Detailed methodologies for common experiments involving GPR35 agonists like Bufrolin can

be found in the cited literature. These generally involve the following key steps:
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Cell Culture and Transfection: CHO-K1 or HEK293T cells are commonly used and

transfected to express the GPR35 receptor.

Ligand Preparation: Bufrolin is typically dissolved in a suitable solvent, such as DMSO, to

create a stock solution which is then diluted to the final experimental concentrations.

Functional Assays: A variety of assays can be used to measure the activation of GPR35,

including:

β-Arrestin Recruitment Assays: These assays, such as BRET or PathHunter, measure the

interaction of β-arrestin with the activated receptor.

Calcium Mobilization Assays: These assays measure the increase in intracellular calcium

that occurs upon GPR35 activation.

GTPγS Binding Assays: This assay measures the binding of GTPγS to G proteins, which

is an early event in GPCR activation.

VI. Disposal Plan
Proper disposal of Bufrolin and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused Bufrolin powder, contaminated gloves, gowns, and other disposable

materials should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing Bufrolin, including experimental media and wash buffers,

should be collected in a separate, sealed, and labeled hazardous liquid waste container. Do

not pour down the drain.

Sharps Waste: Needles, syringes, and other sharps contaminated with Bufrolin must be

disposed of in a designated sharps container.

Disposal Procedure:
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Collection: All waste streams must be collected at the point of generation.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name

"Bufrolin," and the date.

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic.

Disposal: All Bufrolin waste must be disposed of through a licensed hazardous waste

disposal company. Contact your institution's Environmental Health and Safety (EHS)

department to arrange for pickup and disposal. Incineration is the preferred method for the

destruction of pharmaceutical waste.[1][2]

Decontamination:

All surfaces and equipment that have come into contact with Bufrolin should be

decontaminated. A suitable decontamination solution, such as a 10% bleach solution followed

by a rinse with 70% ethanol, should be used. All materials used for decontamination should be

disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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